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Compound of Interest

Compound Name: Lactic anhydride

Cat. No.: B1620357 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of lactic anhydride in a laboratory setting. Adherence to these procedures is vital for

ensuring the safety of all personnel.

Lactic anhydride is often present in lactic acid solutions and shares similar corrosive

properties.[1] It is critical to handle this chemical with appropriate care to prevent skin burns,

eye damage, and respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against exposure to lactic
anhydride. All PPE should be inspected before use.
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Protection Type Recommended Equipment
Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles

with side shields. For higher-

risk operations, a face shield

(minimum 8-inch) is

recommended.[3]

Must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Chemical-resistant protective

gloves (e.g., Nitrile or

Neoprene).[4] An acid-

resistant, long-sleeved lab coat

or a chemical-resistant apron

is also essential.[3][4]

Gloves should be tested

according to EN 374.[3]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[3] If ventilation is

inadequate or there is a risk of

inhaling vapors or mists, use a

NIOSH/MSHA or EN 149

approved respirator with

appropriate cartridges (e.g.,

type ABEK - EN 14387).[3][5]

Respiratory protection

programs must meet OSHA's

29 CFR 1910.134 and ANSI

Z88.[1]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and ensure the

integrity of the chemical.

Step-by-Step Handling Procedure
Preparation: Work in a well-ventilated area, such as a chemical fume hood.[3] Ensure that an

eyewash station and safety shower are readily accessible.[1][6]

Donning PPE: Before handling, put on all required PPE, including safety goggles, a face

shield if necessary, chemical-resistant gloves, and a lab coat.[3]
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Dispensing: Handle and open the container with care.[3] Pour slowly and steadily to reduce

the risk of splashing.[4] Avoid breathing any vapors or mists that may be generated.[3]

Use: Avoid direct contact with skin, eyes, and clothing.[3] Do not use metal spatulas or other

metal items.[7]

Post-Handling Cleanup: Wash hands thoroughly after handling.[3] Wipe down all work

surfaces.

Storage Plan
Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents, acids, bases, and reducing agents.[1][8]

Store in a corrosives area and protect from moisture.[1][6]

Containers should be properly labeled, and the date of receipt and opening should be

marked.[9]

Liquid chemical containers should be stored in chemically-resistant secondary containers.[9]

Emergency Protocols
Immediate and appropriate action is crucial in the event of a spill or exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, holding the eyelids open.[1]

[6] Seek immediate medical attention.[1] Do not

allow the victim to rub their eyes.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1][6] Seek immediate

medical attention.[1] Wash clothing before

reuse.[1]

Inhalation

Remove the individual from the exposure area

to fresh air immediately.[2] If breathing is difficult

or has stopped, provide artificial respiration.[2]

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[1][2] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1]

Spill Cleanup Procedure
Evacuate & Ventilate: Evacuate all non-essential personnel from the spill area.[3] Ensure

adequate ventilation.

Wear Appropriate PPE: Before attempting to clean the spill, don full protective gear, including

a respirator if vapors are present.[3]

Contain & Absorb: Cover the spill with an inert, absorbent material such as sand, vermiculite,

or diatomaceous earth.[3][10]

Neutralize (for larger spills): For larger spills, cautiously neutralize with a suitable agent like

sodium bicarbonate.[4]

Collect Waste: Scoop up the absorbed material and place it in a suitable, closed container

for disposal.[3][5]
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Clean Area: Rinse the spill area with water to remove any remaining residue.[4]

Disposal Plan
Chemical waste must be disposed of in accordance with all federal, state, and local

regulations.[6][10]

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[6]

Disposal Method: Do not empty into drains or the environment.[2][5] Contact a licensed

professional waste disposal service to dispose of this material.[5] Surplus and non-recyclable

solutions should be offered to a licensed disposal company.[5]

Contaminated Packaging: Dispose of contaminated packaging as unused product in a

suitable, closed container.[5]

Workflow for Safe Handling of Lactic Anhydride
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Preparation

Handling

Post-Handling

Storage & Disposal

1. Prepare Work Area
(Fume Hood, Eyewash Station)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Dispense Chemical Carefully

4. Use in Experiment

5. Clean Work Area

6. Doff and Dispose/Clean PPE

7. Wash Hands Thoroughly

Store in Designated Area Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of lactic anhydride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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